Cas no 2034484-17-6 (2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide)

• Product Name: 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide
• CAS No: 2034484-17-6
• MF: C₁₅H₁₉Cl₂NO₃
• MW: 332.222262620926
• CID: 5351953
• Update Time: 2025-06-09

2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(3-hydroxy-3-(tetrahydro-2H-pyran-4-yl)propyl)benzamide
• 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide

• Inchi： 1S/C15H19Cl2NO3/c16-11-1-2-13(17)12(9-11)15(20)18-6-3-14(19)10-4-7-21-8-5-10/h1-2,9-10,14,19H,3-8H2,(H,18,20)
• InChI Key： YYXLWMDNWBUBCK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NCCC(C1CCOCC1)O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide

2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide (CAS No. 2034484-17-6): A Comprehensive Overview

2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide (CAS No. 2034484-17-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a dichlorobenzamide moiety and a hydroxy-substituted propyl group linked to an oxane ring. The combination of these functional groups endows the compound with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The dichlorobenzamide moiety is a well-known scaffold in medicinal chemistry, often associated with anti-inflammatory and analgesic properties. The presence of this group in 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide suggests that the compound may exhibit similar pharmacological effects. Additionally, the hydroxy-substituted propyl group and the oxane ring introduce hydrophilic and steric elements that can influence the compound's solubility, stability, and interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide in various disease models. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's analgesic properties. Preclinical studies in animal models have demonstrated that 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide exhibits significant pain-relieving effects without causing major side effects commonly associated with traditional analgesics like NSAIDs and opioids. These findings highlight the compound's potential as a safer alternative for pain management.

The pharmacokinetic profile of 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide has also been investigated to ensure its suitability for clinical development. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are crucial factors for effective drug delivery. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, further supporting its potential for clinical use.

In terms of mechanism of action, recent research has shed light on how 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide exerts its biological effects. Studies suggest that the compound may act through multiple pathways, including inhibition of cyclooxygenase (COX) enzymes and modulation of nuclear factor-kappa B (NF-κB) signaling pathways. These mechanisms are known to play key roles in inflammation and pain signaling, providing a strong rationale for the compound's therapeutic potential.

Furthermore, the structural features of 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide make it an attractive candidate for structure-based drug design. The presence of multiple functional groups allows for fine-tuning of the compound's properties through chemical modifications. This flexibility can be leveraged to optimize pharmacological activity, reduce side effects, and enhance drug-like properties such as solubility and permeability.

In conclusion, 2,5-dichloro-N-[3-hydroxy-3-(oxan-4-yl)propyl]benzamide (CAS No. 2034484-17-6) represents a promising lead compound in the development of novel therapeutics for inflammatory and pain-related conditions. Its unique chemical structure and favorable pharmacological profile make it an exciting target for further research and clinical evaluation. As ongoing studies continue to elucidate its full potential, this compound holds significant promise for advancing medical treatments in these areas.